Cas no 622799-16-0 ((2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate)

• Product name: (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate
• CAS No: 622799-16-0
• MF: C₁₉H₁₃FO₄
• MW: 324.302529096603
• CID: 5417703

(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate
• (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

• Inchi： 1S/C19H13FO4/c20-13-3-1-2-11(8-13)9-17-18(21)15-7-6-14(10-16(15)24-17)23-19(22)12-4-5-12/h1-3,6-10,12H,4-5H2
• InChI Key： SAZDHUDYPOSRLQ-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3OC(=CC4=CC=CC(F)=C4)C(=O)C3=CC=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

Introduction to (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate (CAS No. 622799-16-0)

The compound (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate, identified by its CAS number 622799-16-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorophenyl moiety and a cyclopropanecarboxylate group contributes to its unique chemical properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating benzofuran scaffolds. These structures are renowned for their biological activity and have been extensively studied for their roles in various pharmacological pathways. The compound in question, with its benzofuran core and functionalized side chains, exhibits a high degree of structural complexity that is often associated with enhanced binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a fluorophenyl group, which is known for its ability to modulate metabolic stability and binding interactions, with a cyclopropanecarboxylate moiety, which introduces rigidity and specific spatial orientation, creates a versatile platform for molecular design. This structural configuration allows for fine-tuning of pharmacokinetic properties, which is crucial for the development of effective pharmaceuticals.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in the design of novel compounds. The molecule (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate exemplifies this principle by integrating multiple pharmacophoric elements into a single framework. This approach not only enhances the likelihood of discovering bioactive molecules but also provides a foundation for understanding the underlying mechanisms of action.

Recent studies have highlighted the role of benzofuran derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of functional groups in this compound suggests potential interactions with enzymes and receptors involved in these pathways. For instance, the fluorophenyl group may influence electron distribution and enhance binding affinity to target proteins, while the cyclopropanecarboxylate moiety could contribute to steric hindrance and improve selectivity.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The introduction of the benzofuran core requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the incorporation of the cyclopropanecarboxylate group necessitates specialized techniques to achieve optimal regioselectivity. These synthetic challenges underscore the complexity involved in developing such advanced chemical entities.

Advances in computational chemistry have further facilitated the design and optimization of molecules like (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. This computational guidance has significantly reduced the time and resources required for hit identification and lead optimization in drug discovery pipelines.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results indicate promising activity against certain enzymatic targets relevant to inflammatory diseases. The unique structural features suggest that it may modulate signaling pathways involved in inflammation by interacting with key proteins or enzymes. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals is a meticulous process that involves extensive testing across multiple stages. From initial synthesis to preclinical evaluations, each step must be meticulously planned and executed to ensure safety and efficacy. The compound (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate represents an early but promising step in this journey. Its unique structural features and preliminary biological activity make it a valuable asset in the quest for new therapeutic interventions.

As research continues to evolve, interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological evaluation will be essential for unlocking the full potential of molecules like this one. The integration of cutting-edge technologies will not only accelerate drug discovery but also enhance our understanding of complex biological systems. This compound serves as a testament to the innovative spirit driving advancements in medicinal chemistry today.